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Compound of Interest

1-Ethenylcyclopropane-1-
Compound Name:
sulfonamide

cat. No.: B2621523

Technical Overview of 1-Ethenylcyclopropane-1-
sulfonamide

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Ethenylcyclopropane-1-sulfonamide is a versatile small molecule scaffold of interest in
chemical research and drug discovery.[1] Its unique structure, featuring a strained
cyclopropane ring, a sulfonamide group, and an ethenyl substituent, provides a foundation for
the synthesis of more complex molecules.[2] This document summarizes the core
physicochemical properties of this compound based on available data.

Core Physicochemical Data

The fundamental molecular and physical properties of 1-Ethenylcyclopropane-1-sulfonamide
are presented below.
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Property Value

Molecular Formula CsHaNO:2S

Molecular Weight 147.2 g/mol [1][2]

IUPAC Name 1-ethenylcyclopropane-1-sulfonamide[2][3]
CAS Number 2089277-07-4[1]

Appearance Powder[2][3]

Purity Min. 95%][1]

Structural and Synthetic Context

1-Ethenylcyclopropane-1-sulfonamide's structure is notable for several key features that
influence its reactivity and potential applications. The presence of a cyclopropane ring
introduces significant angle strain, making it a reactive intermediate.[2] The sulfonamide group
offers hydrogen-bonding capabilities, which can be crucial for molecular interactions in a
biological context, while the ethenyl group allows for participation in reactions like
polymerization and cycloaddition.[2]

This compound is utilized as a building block in the synthesis of more complex molecules and
pharmaceutical intermediates.[2] Its utility is highlighted in its role as a precursor for
constructing intricate pharmacophores, where the sulfonamide moiety can enhance binding
affinity to biological targets.[2]

Signaling Pathways and Experimental Protocols

Currently, there is a lack of publicly available, in-depth research detailing specific signaling
pathways modulated by 1-Ethenylcyclopropane-1-sulfonamide or standardized experimental
protocols for its biological application. The available information primarily characterizes it as a
chemical entity for laboratory use in further synthesis.[1] As such, detailed diagrams of
biological pathways or experimental workflows involving this specific compound cannot be
provided at this time. Further research would be required to elucidate its mechanisms of action
and biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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